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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4-Propylbenzaldehyde is a valuable aromatic aldehyde that serves as a key

intermediate in the synthesis of a wide array of organic compounds. Its structure, featuring a

reactive aldehyde group and a para-propyl substituent, makes it a versatile building block in the

development of pharmaceuticals, agrochemicals, and fragrances.[1][2] The aldehyde

functionality allows for various transformations, including oxidations, reductions, and carbon-

carbon bond-forming reactions, while the propyl group can modulate the lipophilicity and

biological activity of the resulting molecules. These application notes provide detailed protocols

for the synthesis of 4-propylbenzaldehyde via different established methods and its

subsequent conversion into derivatives relevant to drug discovery.

Physicochemical Properties of 4-Propylbenzaldehyde
A summary of the key physicochemical properties of 4-propylbenzaldehyde is presented in

the table below for easy reference.
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Property Value Reference

CAS Number 28785-06-0 [2]

Molecular Formula C₁₀H₁₂O [3]

Molecular Weight 148.20 g/mol [4]

Appearance Colorless to pale yellow liquid [2]

Density 1.005 g/mL at 25 °C [1]

Boiling Point 235-236 °C -

Refractive Index n20/D 1.532 [1]

Flash Point 103 °C (217.4 °F) - closed cup

Storage Store at 2-8°C [1]

Part I: Synthesis of 4-Propylbenzaldehyde
Several synthetic strategies can be employed to prepare 4-propylbenzaldehyde. The choice

of method often depends on the available starting materials, desired scale, and laboratory

equipment. Below are detailed protocols for three common approaches.
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Starting Materials

Product

Propylbenzene

Vilsmeier-Haack
Formylation

4-Propylbenzyl Alcohol

Oxidation

4-Propyltoluene

Catalytic
Oxidation

4-Propylbenzaldehyde
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Oxidation Protocol Workflow

Charge flask with
4-propylbenzyl alcohol

and catalyst

Add 15 wt% H₂O₂

Reflux for 1-2 hours

Cool to room temperature

Isolate product via
simple distillation

Separate aqueous layer

Dry organic product
over Na₂SO₄

Final Product:
4-Propylbenzaldehyde
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Key Intermediate

4-Propylbenzaldehyde

ChalconesClaisen-Schmidt
(Ketone, Base)

Secondary Alcohols
Grignard Reaction

(R-MgBr)

Hydrazones

Condensation
(Hydrazine deriv.)

Porphyrins

Condensation
(Pyrrole)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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